
An In-depth Technical Guide to Ethyl Benzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl benzoate

Cat. No.: B195668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on ethyl benzoate, a significant ester

in various scientific and industrial applications. It covers its fundamental chemical identity,

physical properties, synthesis protocols, and analytical methodologies, tailored for a

professional audience in research and development.

Core Chemical Identity and Properties
Ethyl benzoate is an ester formed from the condensation of benzoic acid and ethanol.[1] It is a

colorless liquid with a characteristic sweet, fruity odor, and it is miscible with most organic

solvents but nearly insoluble in water.[1]

Data Summary Table

The following table summarizes the key quantitative data for ethyl benzoate.
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Parameter Value References

IUPAC Name Ethyl benzoate [1]

CAS Number 93-89-0 [1][2][3][4][5]

Chemical Formula C₉H₁₀O₂ [1][2][6][7]

Molecular Weight 150.17 g/mol [6][7]

Density 1.045 g/mL at 25 °C [8]

Boiling Point 212-214 °C [2][9]

Melting Point -34 °C [2][9]

Flash Point 88 °C (closed cup) [2][8]

Refractive Index n20/D 1.504

Experimental Protocols
Detailed methodologies for the synthesis and analysis of ethyl benzoate are crucial for its

application in research and development.

Synthesis of Ethyl Benzoate via Fischer Esterification
Ethyl benzoate is commonly synthesized through the Fischer esterification of benzoic acid

with ethanol, using a strong acid catalyst such as sulfuric acid.[10]

Materials:

Benzoic acid (C₇H₆O₂)

Ethanol (95%, C₂H₅OH)[7]

Concentrated Sulfuric Acid (H₂SO₄)[10][11]

Diethyl ether

Sodium carbonate solution
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Anhydrous calcium chloride[7]

Boiling chips[7]

Equipment:

Round-bottom flask (150 mL)[7]

Water-cooled reflux condenser[7]

Heating mantle or water bath[7][11]

Separatory funnel

Distillation apparatus

Procedure:

In a 150 mL round-bottom flask, combine 25.4 g of benzoic acid and 23 mL of 95% ethanol.

[7]

Gently swirl the flask to dissolve the benzoic acid.

Slowly and carefully add 4.2 mL of concentrated sulfuric acid to the mixture while continuing

to swirl.[7]

Add a few boiling chips to the flask to ensure smooth boiling.[7]

Attach the water-cooled reflux condenser to the flask and place the apparatus on a heating

source.[7]

Heat the mixture to reflux for approximately 3 hours.[7]

After cooling, pour the reaction mixture into a separatory funnel containing 60 mL of cold

water.[7]

Add a sodium carbonate solution in small portions to neutralize the excess acid until the

mixture is slightly alkaline.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://edu.rsc.org/experiments/microscale-preparation-of-ethyl-benzoate/561.article
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract the ethyl benzoate using two 30 mL portions of diethyl ether.[7]

Combine the ether extracts and dry them over anhydrous calcium chloride.[7]

Finally, purify the ethyl benzoate by distillation, collecting the fraction that boils between

212-214 °C.[7][9]

Analytical Protocol: Determination by Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of ethyl benzoate in

various matrices, such as food and beverages.[8][12]

Sample Preparation (Example: Beverage Sample):

Dilute the liquid sample (e.g., soy sauce, wine) with a suitable solvent like ethanol.[8][12]

For solid samples, a headspace solid-phase microextraction (HS-SPME) technique may be

employed to extract volatile components, including ethyl benzoate.[8]

Centrifuge the diluted sample to remove any precipitates.[12]

The supernatant can then be directly injected into the GC-MS system.[12]

Instrumentation and Conditions (Typical):

Gas Chromatograph: Equipped with a capillary column suitable for separating aromatic

esters.

Mass Spectrometer: Capable of electron impact (EI) ionization and scanning a mass range

that includes the characteristic ions of ethyl benzoate.[8]

Injector Temperature: 250 °C

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10

°C/min.

Carrier Gas: Helium
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Ionization Mode: Electron Impact (EI) at 70 eV

Mass Range: m/z 40-400

Identification: Ethyl benzoate is identified by its retention time and the fragmentation pattern

in its mass spectrum, with characteristic peaks at m/z 105, 122, 77, and 150.[13]

Visualizations
Diagrams are essential for illustrating complex relationships and workflows in a clear and

concise manner.

Fischer Esterification Workflow
The following diagram illustrates the key steps in the synthesis of ethyl benzoate via Fischer

esterification.
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Caption: Workflow for the synthesis of ethyl benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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